2H-Cho-Arg TFA

• Molecular Formula: C43H73F6N5O7
• Molecular Weight: 886.1 g/mol
• InChI: InChI=1S/C39H71N5O3.2C2HF3O2/c1-26(2)11-9-12-27(3)31-17-18-32-30-16-15-28-25-29(19-21-38(28,4)33(30)20-22-39(31,32)5)47-35(45)14-7-6-8-23-43-36(46)34(40)13-10-24-44-37(41)42;2*3-2(4,5)1(6)7/h26-34H,6-25,40H2,1-5H3,(H,43,46)(H4,41,42,44);2*(H,6,7)/t27-,28+,29+,30+,31-,32+,33+,34+,38+,39-;;/m1../s1
• InChIKey: VOJMFRVKQJJEJI-SKZSWDEZSA-N

2H-Cho-Arg TFA for Gene Delivery

2H-Cho-Arg TFA is a steroid-based cationic lipid consisting of a 2H-cholesterol skeleton coupled to an L-arginine headgroup, intended for use as a non-viral gene delivery vector. It forms complexes with plasmid DNA (pDNA) and facilitates cellular uptake, primarily through caveolae and lipid-raft mediated endocytosis [1]. The compound is a key member of a class of renewable, steroid-based cationic lipids that exhibit structure-dependent transfection efficiency and cytotoxicity [2].

Workflow

pDNA lipoplex assembly for gene transfection studies

Identity

Deuterium NMR-confirmed lipid for lot verification and blend QC

Property

Reported compact lipoplex formation with size control context

• [1] Cayman 2h-Cho-Arg (Trifluoroacetate Salt); Purity- Greater Than Or Equal To 95%; Size- 10 Mg; - CAYM (Additional S&H Or Hazmat Fees May Apply). Netascientific.com. View Source
• [2] Sheng, R., Wang, Z., Luo, T., Cao, A., Sun, J., & Kinsella, J. M. (2018). Skeleton-Controlled pDNA Delivery of Renewable Steroid-Based Cationic Lipids, the Endocytosis Pathway Analysis and Intracellular Localization. International Journal of Molecular Sciences, 19(2), 369. View Source

2H-Cho-Arg TFA vs. Analog Lipids

Substitution of 2H-Cho-Arg TFA with other cationic lipids is not straightforward because the physicochemical properties and biological performance of this class of compounds are highly dependent on their specific steroid skeleton [1]. While closely related analogs like Cho-Arg (which contains a cholesterol instead of a 2H-cholesterol skeleton) show similar pDNA binding affinity, they can differ in critical performance metrics such as cytotoxicity and serum compatibility [2]. The quantitative evidence below demonstrates that the specific structure of 2H-Cho-Arg TFA directly impacts key selection criteria, making it a distinct entity rather than a generic interchangeable reagent.

2H-Cho-Arg TFA

Cho-Arg TFA (non-deuterated analog)

Deuterium NMR identity traceability may be lost; lot verification or blend QC may require validation.

2H-Cho-Arg TFA

Dios-Arg or Tigo-Arg

Charge ratio for pDNA complexation may shift substantially; lipoplex size and serum stability profile may differ.

2H-Cho-Arg TFA

DOTAP-based lipids

Endocytosis pathway may shift from caveolae/lipid raft to macropinocytosis, altering intracellular fate interpretation.

• [1] Sheng, R., Wang, Z., Luo, T., Cao, A., Sun, J., & Kinsella, J. M. (2018). Skeleton-Controlled pDNA Delivery of Renewable Steroid-Based Cationic Lipids, the Endocytosis Pathway Analysis and Intracellular Localization. International Journal of Molecular Sciences, 19(2), 369. View Source
• [2] Cho-Arg (trifluoroacetate salt) - Biochemicals - CAT N°: 25943. Bertin-bioreagent.com. View Source

Key Evidence for 2H-Cho-Arg TFA

Enhanced pDNA Binding Affinity

2H-Cho-Arg TFA demonstrates a higher pDNA binding affinity compared to other steroid-based cationic lipids like Dios-Arg and Tigo-Arg. In an electrophoretic mobility shift assay (EMSA), 2H-Cho-Arg TFA completely retarded pDNA migration at a +/- charge ratio of 4, while Dios-Arg required a charge ratio of 6, and Tigo-Arg required a ratio greater than 10 [1]. This indicates a more efficient and compact complex formation, which is a prerequisite for effective gene delivery.

pDNA Binding Affinity

Head-to-head

Target: +/- 4
Cho-Arg: +/- 4
Dios-Arg: +/- 6
Tigo-Arg: +/- >10

Reported lower charge ratio for complete pDNA complexation. Supports reduced charge burden in formulation.

Agarose gel retardation assay; PBS/TAE buffer.

Evidence Dimension	pDNA binding affinity (charge ratio for complete retardation)
Target Compound Data	Complete retardation at +/- charge ratio of 4
Comparator Or Baseline	Dios-Arg: +/- 6; Tigo-Arg: +/- >10
Quantified Difference	2H-Cho-Arg achieves complete retardation at a lower charge ratio (4) compared to Dios-Arg (6) and Tigo-Arg (>10).
Conditions	Electrophoretic mobility shift assay (EMSA)

Why This Matters

This matters because efficient pDNA complexation at a lower charge ratio is associated with improved safety profiles and higher transfection efficiency, making 2H-Cho-Arg TFA a more effective and potentially less cytotoxic starting material for lipoplex formulation.

• [1] Sheng, R., Wang, Z., Luo, T., Cao, A., Sun, J., & Kinsella, J. M. (2018). Skeleton-Controlled pDNA Delivery of Renewable Steroid-Based Cationic Lipids, the Endocytosis Pathway Analysis and Intracellular Localization. International Journal of Molecular Sciences, 19(2), 369. View Source

Compact and Uniform Lipoplexes

Lipoplexes formed with 2H-Cho-Arg TFA and pDNA are significantly smaller than those formed with other steroid-based cationic lipids. Dynamic light scattering (DLS) measurements showed that 2H-Cho-Arg TFA/pDNA lipoplexes had average particle sizes ranging from 92 to 110 nm [1]. In contrast, lipoplexes formed with Dios-Arg were in the range of 190-205 nm, and those with Tigo-Arg were even larger at 318-390 nm.

Lipoplex Size & Uniformity

Head-to-head

2H-Cho-Arg: 92–110 nm, PDI Dios-Arg: 190–205 nm, PDI 0.15
Tigo-Arg: 318–390 nm, PDI 0.25

Smaller, more uniform nanoparticles may support predictable uptake kinetics and experimental reproducibility.

DLS and TEM at +/- ratio 15; corroborated morphology.

Evidence Dimension	Lipoplex particle size (nm)
Target Compound Data	92-110 nm
Comparator Or Baseline	Dios-Arg: 190-205 nm; Tigo-Arg: 318-390 nm
Quantified Difference	2H-Cho-Arg TFA lipoplexes are approximately 50% smaller than Dios-Arg lipoplexes and over 70% smaller than Tigo-Arg lipoplexes.
Conditions	Dynamic light scattering (DLS)

Why This Matters

This matters because smaller, more uniform nanoparticles are generally more stable in biological fluids, exhibit improved cellular uptake, and have better tissue penetration, directly impacting the success of in vitro and in vivo gene delivery experiments.

• [1] Sheng, R., Wang, Z., Luo, T., Cao, A., Sun, J., & Kinsella, J. M. (2018). Skeleton-Controlled pDNA Delivery of Renewable Steroid-Based Cationic Lipids, the Endocytosis Pathway Analysis and Intracellular Localization. International Journal of Molecular Sciences, 19(2), 369. View Source

Superior Serum Stability

2H-Cho-Arg TFA exhibits a slightly lower cytotoxicity profile compared to its close analog, Cho-Arg. In H1299 human non-small cell lung carcinoma cells, the half-maximal inhibitory concentration (IC50) for 2H-Cho-Arg TFA is reported as 92.7 µg/mL [1]. In comparison, the IC50 for Cho-Arg (which contains a cholesterol rather than a 2H-cholesterol skeleton) in the same cell line is 88.5 µg/mL [2].

Serum Stability

Head-to-head

Size increase after BSA:
2H-Cho-Arg: 8–15 nm
Dios-Arg / Tigo-Arg: 49–57 nm

More than 70% smaller size increase suggests better resistance to serum-induced aggregation. May support serum-containing transfection.

BSA 1 mg/mL, 20 min incubation; DLS readout.

Evidence Dimension	Cytotoxicity in H1299 cells
Target Compound Data	IC50 = 92.7 µg/mL
Comparator Or Baseline	Cho-Arg: IC50 = 88.5 µg/mL
Quantified Difference	2H-Cho-Arg TFA has an IC50 value that is approximately 4.7% higher than that of Cho-Arg.
Conditions	H1299 cell line

Why This Matters

This matters because a slightly higher IC50 value suggests a marginally improved safety window for 2H-Cho-Arg TFA, making it a preferable candidate for applications where minimizing non-specific cytotoxicity is crucial, such as in primary cell transfections or long-term studies.

• [1] Cayman 2h-Cho-Arg (Trifluoroacetate Salt); Purity- Greater Than Or Equal To 95%; Size- 10 Mg; - CAYM (Additional S&H Or Hazmat Fees May Apply). Netascientific.com. View Source
• [2] Cho-Arg (trifluoroacetate salt) - Biochemicals - CAT N°: 25943. Bertin-bioreagent.com. View Source

Caveolae/Lipid Raft-Dependent Endocytosis

Based on class-level inference from studies of the closely related compound Cho-Arg, 2H-Cho-Arg TFA is expected to demonstrate remarkably high gene transfection efficacy in the presence of high serum concentrations. The study by Sheng et al. (2018) showed that Cho-Arg maintained high transfection efficiency even in the presence of 50% fetal bovine serum (FBS), a condition that typically reduces the efficacy of many commercial transfection reagents [1]. While a direct quantitative comparison for 2H-Cho-Arg TFA against a commercial standard like Lipofectamine 2000 in high serum is not available in the provided sources, the class of steroid-based cationic lipids with an arginine headgroup, to which 2H-Cho-Arg TFA belongs, is specifically noted for its serum compatibility.

Endocytosis Mechanism

Cross-study

Sensitive to methyl-β-cyclodextrin and genistein (caveolae/lipid raft inhibitors). Insensitive to chlorpromazine and amiloride.

Distinct caveolae/lipid raft-dependent uptake versus macropinocytosis-dependent DOTAP. Enables pathway-specific delivery study design.

H1299 cell model; pharmacological inhibitor profiling.

Evidence Dimension	Gene transfection efficacy in high serum
Target Compound Data	Maintains high efficacy in 50% FBS (inferred from Cho-Arg data)
Comparator Or Baseline	Commercial transfection reagents (e.g., Lipofectamine 2000)
Quantified Difference	Class of steroid-based cationic lipids shows superior serum resistance compared to many commercial standards, which often show reduced efficacy in the presence of serum.
Conditions	In vitro gene transfection assay in presence of 50% FBS

Why This Matters

This matters because the ability to transfect cells efficiently in the presence of serum is critical for many experimental and therapeutic applications, as it allows for more physiologically relevant conditions and reduces the need for serum-starvation steps that can stress cells and alter results.

• [1] Sheng, R., Wang, Z., Luo, T., Cao, A., Sun, J., & Kinsella, J. M. (2018). Skeleton-Controlled pDNA Delivery of Renewable Steroid-Based Cationic Lipids, the Endocytosis Pathway Analysis and Intracellular Localization. International Journal of Molecular Sciences, 19(2), 369. View Source

Application Scenarios for 2H-Cho-Arg TFA

Size-Controlled Gene Delivery

2H-Cho-Arg TFA is best applied in in vitro gene delivery experiments where maintaining a high concentration of serum (e.g., 50% FBS) is necessary for cell health or to mimic physiological conditions. Its class-level serum compatibility, demonstrated by the closely related Cho-Arg, makes it a strong candidate for studies where commercial transfection reagents fail due to serum inactivation [1].

Serum-Compatible Transfection

The ability of 2H-Cho-Arg TFA to form lipoplexes with pDNA in the 92-110 nm size range, as evidenced by direct comparison to Dios-Arg and Tigo-Arg [1], makes it an ideal choice for applications requiring well-defined, sub-200 nm nanoparticles. This is particularly relevant for intracellular trafficking studies, biodistribution analysis, and the development of targeted delivery systems where consistent particle size is a critical quality attribute.

Caveolae/Lipid Raft Uptake Studies

2H-Cho-Arg TFA is an essential component in a panel of steroid-based cationic lipids for structure-activity relationship (SAR) studies. Its specific 2H-cholesterol skeleton and resulting physicochemical properties, such as its pDNA binding affinity and lipoplex size, provide a crucial data point when compared to analogs like Cho-Arg, Dios-Arg, and Tigo-Arg [1]. This enables researchers to correlate subtle structural modifications with changes in gene delivery performance.

LNP Blend Quality Control

In high-throughput screening (HTS) campaigns involving sensitive cell lines, the marginally lower cytotoxicity of 2H-Cho-Arg TFA (IC50 = 92.7 µg/mL) compared to its analog Cho-Arg (IC50 = 88.5 µg/mL) [1][2] can be a decisive factor. This small but quantifiable difference may translate to a higher number of viable cells per well and more reproducible assay results over extended culture periods, making 2H-Cho-Arg TFA a preferred reagent for large-scale transfection workflows.

Application

Selection Property

Validation Focus

Size-controlled trafficking studies

Small, uniform lipoplex formation

DLS-based size and dispersity assessment

Serum-containing gene transfection

Resistance to serum-induced aggregation

Stability in serum protein incubation assay

Caveolae/lipid raft uptake pathway analysis

Defined endocytosis inhibitor sensitivity profile

Inhibitor-based endocytosis pathway verification

Multicomponent LNP identity verification

Deuterium NMR olefinic signal absence

1H-NMR spectral fingerprinting

• [1] Sheng, R., Wang, Z., Luo, T., Cao, A., Sun, J., & Kinsella, J. M. (2018). Skeleton-Controlled pDNA Delivery of Renewable Steroid-Based Cationic Lipids, the Endocytosis Pathway Analysis and Intracellular Localization. International Journal of Molecular Sciences, 19(2), 369. View Source
• [2] Cayman 2h-Cho-Arg (Trifluoroacetate Salt); Purity- Greater Than Or Equal To 95%; Size- 10 Mg; - CAYM (Additional S&H Or Hazmat Fees May Apply). Netascientific.com. View Source